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Compound of Interest

Compound Name: 5-Methylindole

Cat. No.: B121678

An In-depth Technical Guide to 99% Pure 5-Methylindole for Researchers and Drug
Development Professionals

Introduction

5-Methylindole is a versatile aromatic heterocyclic organic compound with the chemical
formula CeHoN.[1] Structurally, it is an indole molecule with a methyl group attached to the fifth
position of the bicyclic structure. This modification influences its chemical properties and
reactivity, making it a valuable intermediate and building block in a wide range of research and
industrial applications.[2]

In the pharmaceutical and drug development sectors, 5-methylindole serves as a crucial
precursor for the synthesis of compounds with diverse pharmacological activities.[1] It is a
reactant in the preparation of sodium-dependent glucose co-transporter 2 (SGLT2) inhibitors,
IL2-inducible T-cell kinase (ITK) inhibitors, and novel protein kinase inhibitors.[2][3] Its structural
similarity to neurotransmitters also makes it a key component in creating drugs targeting
neurological disorders.[4] Furthermore, recent studies have highlighted its potential as an
antimicrobial agent, capable of killing various bacterial pathogens, including methicillin-resistant
Staphylococcus aureus (MRSA), and potentiating the effects of existing antibiotics like
aminoglycosides.[5]

This technical guide provides an overview of commercial suppliers offering high-purity 5-
methylindole, detailed experimental protocols for its use, and visualized workflows relevant to
researchers, scientists, and drug development professionals.
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Commercial Suppliers and Specifications

For research and development purposes, sourcing high-purity 5-methylindole is critical. A

purity of 99% or greater ensures reproducibility in experimental results and minimizes the

impact of impurities on biological assays and chemical syntheses. The following table

summarizes the specifications for 99% pure 5-methylindole from several leading commercial

suppliers.
Thermo
S . TCI
Scientific Sigma- ) UTECH® Chem-
Parameter , _ Chemicals[8
Chemicals[6  Aldrich[7] ] Products[9] Impex[4]
]
Product Code  L06893 222410 M0348 2335609 00557
Purity
298.5% (GC)  99% >99.0% (GC)  99% >98% (HPLC)
(Assay)
CAS Number  614-96-0 614-96-0 614-96-0 614-96-0 614-96-0
Molecular
CoHoN CoHoN CoHoN CoHoN CoHoN
Formula
Molecular
] 131.17 g/mol 131.17 g/mol 131.17 g/mol 131.17 g/mol 131.18 g/mol
Weight
Melting Point  56.0-62.0 °C 60-62 °C 58.0-61.0 °C 60-62 °C 56-63 °C
White to ) )
White to light
cream to pale
) yellow )
Appearance yellow Solid - White powder
powder to
crystals or
crystal
powder
Keep Cold,
) Store at O0-
Storage - - - Light
N 8°C
Sensitive
Experimental Protocols
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Detailed and standardized protocols are essential for achieving reliable and comparable
results. The following sections provide methodologies for common applications of 5-
methylindole.

Protocol 1: Preparation of Stock Solutions for In Vitro
Assays

This protocol outlines the preparation of a high-concentration stock solution of 5-methylindole
in Dimethyl Sulfoxide (DMSO), a common solvent for in vitro studies.[10]

Materials:

5-Methylindole (=99% purity)

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance
Procedure:

e Weighing: Accurately weigh the desired amount of 5-methylindole powder using an
analytical balance in a sterile environment.

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired
stock concentration (e.g., 100 mM). For a 100 mM stock, dissolve 13.12 mg of 5-
methylindole in 1 mL of DMSO.

» Dissolution: Tightly cap the vial and vortex the solution vigorously for 2-3 minutes until the
compound is completely dissolved.[10]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term (1 month) or -80°C for long-term (6 months) storage.[11]
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e Working Solution Preparation: Before an experiment, thaw a single aliquot at room
temperature. Perform serial dilutions in the appropriate aqueous buffer or cell culture
medium to achieve the final desired experimental concentrations.[10] Ensure the final DMSO
concentration in the assay is non-toxic to the cells (typically <0.5%).[10]

Protocol 2: Purity Assessment by High-Performance
Liquid Chromatography (HPLC)

This protocol provides a general reversed-phase HPLC method for assessing the purity of 5-
methylindole, effective for separating non-polar to moderately polar impurities.[12]

Instrumentation:

o HPLC system with a binary or quaternary pump, autosampler, column oven, and UV
detector.[12]

e C18 (Octadecylsilyl) column (e.g., 5 um patrticle size, 4.6 mm x 250 mm).[12]

Chromatographic Conditions:

Mobile Phase: Acetonitrile:Water (60:40, v/v) with 0.1% Formic Acid.

Flow Rate: 1.0 mL/min.[12]

Column Temperature: 30 °C.[12]

Detection Wavelength: 280 nm (UV).[12]

Injection Volume: 10 pL.[12]
Procedure:

o Sample Preparation: Prepare a stock solution of 5-methylindole in the mobile phase at a
concentration of 1 mg/mL. Dilute this stock to a working solution of 0.1 mg/mL using the
mobile phase. Filter the working solution through a 0.45 um syringe filter before injection.[12]

o System Equilibration: Equilibrate the column with the mobile phase at the specified flow rate
until a stable baseline is achieved.[12]
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« Injection and Data Acquisition: Inject the prepared sample and run the analysis. Record the
chromatogram for a sufficient duration to allow for the elution of all potential impurities.

» Data Analysis: Integrate all peaks in the chromatogram. Calculate the purity of 5-
methylindole based on the area percentage of the main peak relative to the total area of all
detected peaks.[12]

Protocol 3: Determination of Minimum Inhibitory
Concentration (MIC)

This protocol describes a method to determine the MIC of 5-methylindole against bacterial
strains, adapted from studies on its bactericidal properties.[5]

Materials:

5-Methylindole stock solution (in DMSO)

Bacterial strains (e.g., S. aureus, E. coli)

Luria-Bertani (LB) broth or other appropriate growth medium

Sterile 96-well microplates

Incubator shaker

Spectrophotometer or microplate reader
Procedure:

o Bacterial Culture Preparation: Inoculate the test bacterial strain into fresh LB broth and
incubate overnight at 37°C with shaking (220 rpm).[5]

e Assay Preparation: In a sterile 96-well plate, add 100 pL of LB broth to each well.

o Serial Dilution: Add a calculated volume of the 5-methylindole stock solution to the first well
and perform a two-fold serial dilution across the plate by transferring 100 pL from one well to
the next.
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 Inoculation: Dilute the overnight bacterial culture to a standardized concentration (e.g., ~5 X
10° CFU/mL). Add 100 pL of this diluted culture to each well of the microplate. Include a
positive control (bacteria, no compound) and a negative control (broth only).

 Incubation: Incubate the plate at 37°C for 18-24 hours.[5]

o MIC Determination: The MIC is defined as the lowest concentration of 5-methylindole that
results in the complete visual inhibition of bacterial growth.[5] Turbidity can also be measured

using a microplate reader at 600 nm.

Visualized Workflows and Pathways

The following diagrams, created using the DOT language, illustrate key experimental and
logical workflows relevant to the application of 5-methylindole in research.
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Caption: General workflow for the synthesis and purification of a 5-methylindole derivative.
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Caption: Standard workflow for purity assessment of 5-methylindole using HPLC.
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Caption: Experimental workflow for antimicrobial susceptibility testing (MIC assay).
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Caption: Simplified pathway showing inhibition of a kinase by a 5-methylindole-based drug.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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